BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-
(Hydrazinecarbonyl)benzenesulfonamide:
Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

2-
Compound Name: (Hydrazinecarbonyl)benzenesulfo

namide

\ J

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and biological significance of 2-(Hydrazinecarbonyl)benzenesulfonamide. The
information is intended for researchers, scientists, and professionals in the field of drug
development and medicinal chemistry.

Chemical Properties and Structure

2-(Hydrazinecarbonyl)benzenesulfonamide is an organic compound featuring both a
sulfonamide and a hydrazinecarbonyl functional group attached to a benzene ring.[1] Its
chemical characteristics make it a subject of interest in medicinal chemistry, particularly for its
role as an enzyme inhibitor.

Table 1: Chemical and Physical Properties of 2-(Hydrazinecarbonyl)benzenesulfonamide
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Property Value Source
CAS Number 102169-52-8 [1][2]
Molecular Formula C7H9N303S [1][2]
Molecular Weight 215.23 g/mol [11[2]
2-
IUPAC Name (hydrazinecarbonyl)benzenesu  [1]
[fonamide
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UHFFFAOYSA-N

Keep in dark place, inert
Storage atmosphere, room [2]

temperature.

While specific experimental data on the melting point, boiling point, and a quantitative measure
of solubility for 2-(Hydrazinecarbonyl)benzenesulfonamide are not readily available in the
provided search results, the general solubility of benzenesulfonamides is low in water but
higher in organic solvents like alcohols and acetone.[3] The solubility can also be influenced by
pH.[3]

The two-dimensional chemical structure of 2-(Hydrazinecarbonyl)benzenesulfonamide is
depicted below.

Caption: 2D structure of 2-(Hydrazinecarbonyl)benzenesulfonamide.

Experimental Protocols
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The synthesis of 2-(Hydrazinecarbonyl)benzenesulfonamide can be achieved through
several methods.

This is a primary route for synthesizing the compound.[1]
Methodology:

o Benzenesulfonyl chloride is reacted with hydrazine hydrate in a suitable solvent, such as
tetrahydrofuran (THF).

e The reaction is typically carried out at a reduced temperature, for instance, -8°C.

o The reaction mixture is stirred for a specific duration, for example, 30 minutes, to achieve a
high yield (around 90%).[1]

This method offers a more efficient alternative to conventional synthesis by enhancing reaction
rates and yields.[1]

Methodology:

» Benzenesulfonyl chloride and hydrazine hydrate are combined in a suitable solvent in a
microwave-safe reaction vessel.

e The mixture is subjected to microwave irradiation at a controlled temperature and pressure.
e The reaction time is significantly reduced compared to conventional heating methods.

The compound can undergo further chemical transformations, making it a versatile
intermediate in organic synthesis.[1]

o Acylation: Reaction with acyl chlorides results in the formation of N-acyl derivatives.[1]
e Hydrazone Formation: Condensation with aldehydes or ketones yields hydrazones.[1]

e Reduction: The carbonyl group can be reduced to an alcohol or amine under specific
conditions.[1]
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Caption: Synthesis and reaction workflow for 2-(Hydrazinecarbonyl)benzenesulfonamide.

Biological Activity and Signaling

Research has shown that 2-(Hydrazinecarbonyl)benzenesulfonamide exhibits significant
biological activity, primarily as an inhibitor of carbonic anhydrase (CA) enzymes.[1] These
enzymes are involved in various physiological processes.

The compound has demonstrated potential in inhibiting tumor-associated carbonic anhydrases,

specifically isoforms IX and XII, suggesting its potential application in cancer therapy.[1]
Molecular docking studies have provided insights into the binding modes and interactions of
this compound at the active site of these enzymes.

« Antibacterial Activity: Studies have evaluated its efficacy against various bacterial strains.[1]
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e Pharmaceutical Development: It serves as a lead compound for developing new carbonic
anhydrase inhibitors for conditions like glaucoma and cancer.[1]

» Cardiovascular Effects: In one study using an isolated rat heart model, 2-Hydrazinocarbonyl-
benzenesulfonamide was evaluated for its effects on perfusion pressure and coronary
resistance, although another derivative, 4-(2-amino-ethyl)-benzenesulfonamide, showed a
more significant decrease in these parameters.[4]

2-(Hydrazinecarbonyl)benzenesulfonamide
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Caption: Conceptual pathway of carbonic anhydrase inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

